Cas no 52321-10-5 (3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride)

• Product Name: 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride
• CAS No: 52321-10-5
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 936737
• PubChem ID: 50896418
• Update Time: 2025-10-18

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride
• 3-benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane,hydrochloride
• AKOS005167147
• 3-benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride
• 52321-10-5

• Inchi： 1S/C14H20N2.2ClH/c1-15-13-7-8-14(15)11-16(10-13)9-12-5-3-2-4-6-12;;/h2-6,13-14H,7-11H2,1H3;2*1H
• InChI Key： NLZQZGPPOVSFEB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C2CN(CC3C=CC=CC=3)CC1CC2

Computed Properties

• Exact Mass: 216.1628
• Monoisotopic Mass: 288.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: 2.64280

Additional information on 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride (CAS No: 52321-10-5)

Introduction to 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride, commonly referenced by its CAS number 52321-10-5, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule consists of a bicyclo[3.2.1]octane framework with two nitrogen atoms at positions 3 and 8, substituted with a benzyl group at position 3 and a methyl group at position 8, further complexed with two hydrochloric acid molecules.

Structural Analysis and Synthesis

The synthesis of 52321-10-5 involves a multi-step process that typically begins with the preparation of the bicyclic core. Recent advancements in synthetic methodology have enabled more efficient routes to construct the bicyclo[3.2.1]octane system, often utilizing ring-closing metathesis or other catalytic techniques. The substitution pattern at positions 3 and 8 is critical for determining the compound's reactivity and biological activity.

Chemical Properties and Stability

Studies have shown that 52321-10-5 exhibits good stability under standard laboratory conditions, though it may degrade under harsh acidic or basic environments. The compound's solubility in various solvents has been extensively characterized, making it suitable for use in both aqueous and organic reaction media.

Applications in Pharmacology and Drug Discovery

Recent research has highlighted the potential of 52321-10-5 as a lead compound in drug discovery efforts targeting various therapeutic areas, including central nervous system disorders and cancer therapy. The compound's unique structure allows for interactions with specific biological targets, such as G-protein coupled receptors (GPCRs) or enzyme active sites.

Mechanism of Action and Bioavailability

Preliminary studies suggest that 52321-10-5 may exert its effects through modulation of ion channels or receptor signaling pathways. Its bioavailability has been evaluated in preclinical models, demonstrating moderate absorption rates when administered orally.

Toxicological Profile and Safety Considerations

Toxicological assessments indicate that 52321-10-5 has a favorable safety profile at therapeutic doses, though further long-term studies are required to fully characterize its toxicity potential.

Conclusion: Future Directions for CAS No: 52321-10-5 Research

The ongoing exploration of CAS No: 52321-10-5, or dihydrochloride, continues to uncover new insights into its chemical properties and biological functions. As research progresses, this compound holds promise as a valuable tool in advancing therapeutic development and understanding complex biological systems.